Cas no 18050-51-6 ((11beta)-17-ethyl-17-hydroxy-11-methylestr-4-en-3-one)
18050-51-6 structure
Product Name:(11beta)-17-ethyl-17-hydroxy-11-methylestr-4-en-3-one
CAS No:18050-51-6
MF:C21H32O2
MW:316.477586746216
CID:1377354
PubChem ID:192949
Update Time:2025-04-20
(11beta)-17-ethyl-17-hydroxy-11-methylestr-4-en-3-one Chemical and Physical Properties
Names and Identifiers
-
- (11beta)-17-ethyl-17-hydroxy-11-methylestr-4-en-3-one
- (8R,9S,10R,11S,13S,14S,17S)-17-ethyl-17-hydroxy-11,13-dimethyl-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one
- 18050-51-6
- SC 18310
- 19-Norpregn-4-en-3-one, 17-hydroxy-11-methyl-, (11beta,17alpha)-
- 11beta-Methyl-17alpha-ethyl-19-nortestosterone
- SC-18310
-
- Inchi: 1S/C21H32O2/c1-4-21(23)10-9-18-17-7-5-14-11-15(22)6-8-16(14)19(17)13(2)12-20(18,21)3/h11,13,16-19,23H,4-10,12H2,1-3H3/t13-,16-,17-,18-,19+,20-,21?/m0/s1
- InChI Key: QXJKBOCPCNWNCD-ZWSJVUINSA-N
- SMILES: OC1(CC)CC[C@H]2[C@@H]3CCC4=CC(CC[C@@H]4[C@H]3[C@@H](C)C[C@@]21C)=O
Computed Properties
- Exact Mass: 316.240230259g/mol
- Monoisotopic Mass: 316.240230259g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 1
- Complexity: 550
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 37.3Ų
(11beta)-17-ethyl-17-hydroxy-11-methylestr-4-en-3-one Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives
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